N,N,4-trimethyl-6-{4-[5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidin-2-amine

• IUPAC Name: N,N,4-trimethyl-6-[4-[5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl]pyrimidin-2-amine
• InChI: InChI=1S/C17H21F3N6/c1-12-10-15(23-16(22-12)24(2)3)26-8-6-25(7-9-26)14-5-4-13(11-21-14)17(18,19)20/h4-5,10-11H,6-9H2,1-3H3
• InChI Key: AQEHLBLJYDEVMA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)N(C)C)N2CCN(CC2)C3=NC=C(C=C3)C(F)(F)F
• Molecular Formula: C17H21F3N6
• Molecular Weight: 366.4 g/mol

Description

This compound is a pyrimidine derivative, which is a class of compounds that have a wide range of pharmacological activities. The trifluoromethyl group and the pyridinyl group are common functional groups in medicinal chemistry, known for their ability to modulate the chemical properties of drug molecules.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a pyrimidine ring, a trifluoromethyl group, a piperazine ring, and a pyridinyl group. These groups could potentially influence the compound’s reactivity, polarity, and interactions with biological targets.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the reactivity of its functional groups. For instance, the trifluoromethyl group is generally considered to be stable under various conditions, while the pyrimidine ring might undergo reactions such as substitution or addition.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the trifluoromethyl group could increase the compound’s lipophilicity, while the piperazine ring could contribute to its basicity.

Scientific Research Applications

Suzuki–Miyaura Coupling

• Role of N,N,4-trimethyl-6-{4-[5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidin-2-amine :
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Anti-Tubercular Activity

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Boron Reagents for Cross-Coupling

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Mechanism of Action

The mechanism of action of this compound would depend on its specific biological target. Pyrimidine derivatives are known to have diverse biological activities, and the trifluoromethyl, piperazine, and pyridinyl groups could potentially modulate these activities.

Future Directions

Future research on this compound could involve exploring its biological activity, optimizing its synthesis, and investigating its mechanism of action. Additionally, studies could be conducted to evaluate its safety and potential therapeutic applications.